Cas no 1822365-49-0 (Dolutegravir O-b-D-Glucoside)

• Product Name: Dolutegravir O-b-D-Glucoside
• CAS No: 1822365-49-0
• MF: C₂₆H₂₉F₂N₃O₁₀
• MW: 581.519374608994
• CID: 5544157
• Update Time: 2025-05-20

Dolutegravir O-b-D-Glucoside Chemical and Physical Properties

Names and Identifiers

• Dolutegravir O-β-D-Glucoside
• 2H-Pyrido[1',2':4,5]pyrazino[2,1-b][1,3]oxazine-9-carboxamide, N-[(2,4-difluorophenyl)methyl]-7-(β-D-glucopyranosyloxy)-3,4,6,8,12,12a-hexahydro-4-methyl-6,8-dioxo-, (4R,12aS)-
• Dolutegravir O-b-D-Glucoside

• Inchi： 1S/C26H29F2N3O10/c1-11-4-5-39-17-9-30-8-14(24(37)29-7-12-2-3-13(27)6-15(12)28)19(33)23(18(30)25(38)31(11)17)41-26-22(36)21(35)20(34)16(10-32)40-26/h2-3,6,8,11,16-17,20-22,26,32,34-36H,4-5,7,9-10H2,1H3,(H,29,37)/t11-,16-,17+,20-,21+,22-,26+/m1/s1
• InChI Key： AWDOSKSERUBWKF-RAALLFHKSA-N
• SMILES： O([C@H]1[C@@H]([C@@H](O)[C@H](O)[C@@H](CO)O1)O)C1C(C(C(=O)NCC2C=CC(F)=CC=2F)=CN2C[C@]3([H])OCC[C@@H](C)N3C(=O)C=12)=O

Experimental Properties

• Density: 1.62±0.1 g/cm3(Predicted)
• Melting Point: >136°C (dec.)
• Boiling Point: 891.2±65.0 °C(Predicted)
• Solubility: DMSO (Slightly), Methanol (Slightly)
• pka: 10.63±0.40(Predicted)

Dolutegravir O-b-D-Glucoside Security Information

• Storage Condition：Hygroscopic, -20°C Freezer, Under inert atmosphere

Additional information on Dolutegravir O-b-D-Glucoside

Dolutegravir O-b-D-Glucoside: A Comprehensive Overview of its Applications and Recent Research Findings

Dolutegravir O-b-D-Glucoside, a derivative of the antiretroviral drug Dolutegravir (CAS no. 1822365-49-0), has garnered significant attention in recent years due to its unique pharmacological properties and potential therapeutic applications. This compound, characterized by its O-b-D-glucoside moiety, represents a novel approach in drug design, offering enhanced stability and bioavailability compared to its parent compound. In this detailed overview, we explore the chemical structure, pharmacological mechanisms, and the latest research findings associated with Dolutegravir O-b-D-Glucoside.

The chemical structure of Dolutegravir O-b-D-Glucoside is intricately designed to optimize its biological activity while minimizing potential side effects. The addition of the O-b-D-glucoside moiety to the core Dolutegravir molecule enhances its solubility and metabolic stability, making it a promising candidate for oral administration. This modification also contributes to reduced drug degradation in the gastrointestinal tract, ensuring higher therapeutic efficacy. The compound's molecular formula and chemical properties make it a subject of intense interest for researchers seeking to develop next-generation antiretroviral therapies.

One of the most compelling aspects of Dolutegravir O-b-D-Glucoside is its mechanism of action. As a potent inhibitor of HIV integrase, it plays a crucial role in preventing the integration of viral DNA into host cells, thereby halting the replication cycle of the virus. Unlike traditional antiretroviral drugs that target multiple stages of the viral life cycle, Dolutegravir O-b-D-Glucoside focuses on a single but critical step, making it highly effective against drug-resistant strains of HIV. Recent studies have demonstrated that this compound exhibits a high barrier to resistance development, which is a significant advantage in long-term treatment regimens.

Recent research has also highlighted the potential applications of Dolutegravir O-b-D-Glucoside beyond antiretroviral therapy. Studies indicate that this compound may have anti-inflammatory properties, making it a candidate for treating chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. The glucoside moiety is known to modulate immune responses by interacting with various cellular receptors and signaling pathways. This dual functionality—antiviral and anti-inflammatory—positions Dolutegravir O-b-D-Glucoside as a versatile therapeutic agent with broad clinical implications.

The pharmacokinetic profile of Dolutegravir O-b-D-Glucoside is another area of active investigation. Unlike its parent compound, which requires daily dosing due to relatively short half-life, Dolutegravir O-b-D-Glucoside demonstrates improved pharmacokinetic properties, including prolonged half-life and enhanced bioavailability. This could translate into more convenient dosing schedules for patients, improving adherence to treatment regimens. Additionally, the reduced susceptibility to metabolic enzymes ensures that the compound remains effective over extended periods, minimizing the need for dose adjustments.

In clinical trials conducted thus far, Dolutegravir O-b-D-Glucoside has shown promising results in terms of safety and efficacy. Patients treated with this compound have reported minimal side effects compared to traditional antiretroviral drugs, highlighting its potential as a more tolerable therapeutic option. The absence of significant adverse effects is particularly noteworthy given the complex metabolic pathways involved in drug absorption and excretion. Further clinical studies are ongoing to evaluate long-term outcomes and confirm these preliminary findings.

The development of Dolutegravir O-b-D-Glucoside also underscores the importance of structural modifications in drug design. By leveraging advanced computational modeling techniques and synthetic chemistry methods, researchers have been able to optimize the molecular structure for improved therapeutic outcomes. This approach not only enhances drug efficacy but also reduces off-target effects, ensuring that patients receive treatments with minimal systemic toxicity. The success story of Dolutegravir O-b-D-Glucoside serves as an inspiration for future drug development efforts in various therapeutic areas.

Looking ahead, the future prospects for Dolutegravir O-b-D-Glucoside appear bright. Researchers are exploring new formulations and delivery systems to further enhance its therapeutic potential. For instance, nanotechnology-based delivery platforms could improve targeted drug delivery and reduce dosing frequency. Additionally, combination therapies involving Dolutegravir O-b-D-Glucoside with other antiviral agents are being investigated to combat multidrug-resistant HIV strains effectively.

The broader implications of this research extend beyond HIV treatment. The insights gained from studying Dolutegravir O-b-D-Glucoside could inform the development of novel therapeutics for other infectious diseases and chronic conditions. The glucoside modification strategy may be adaptable to other drugs, offering a versatile tool for enhancing bioavailability and stability without compromising efficacy.

In conclusion, Dolutegravir O-b-D-Glucoside represents a significant advancement in antiviral therapy with promising applications in other therapeutic areas. Its unique chemical structure, enhanced pharmacokinetic properties, and minimal side effect profile make it a standout candidate for treating HIV infection and potentially other diseases characterized by chronic inflammation or metabolic dysfunction. As research continues to uncover new insights into its mechanisms of action and clinical applications, this compound is poised to play an increasingly important role in modern medicine.